

desacetylcefotaxime activity comparison Gram-positive Gram-negative pathogens

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Desacetylcefotaxime

CAS No.: 66340-28-1

Cat. No.: S525685

Get Quote

Antimicrobial Activity Comparison

Pathogen Group	Specific Pathogens	Cefotaxime Activity (MIC)	Desacetylcefotaxime (dCTX) Activity (MIC)	Combined CTX/dCTX Activity	Key Findings
Gram-negative Bacteria	<i>Escherichia coli</i> , <i>Klebsiella</i> spp., <i>Enterobacter</i> spp., <i>Proteus mirabilis</i> [1]	MIC ₉₀ for individual strains [1]	4- to 8-fold less active than cefotaxime [2]	Enhanced synergy ; required <50% of cefotaxime alone concentration to inhibit 90% of strains [1]	The combination is more effective than cefotaxime alone against many Gram-negative organisms [1].
	<i>Morganella</i> , <i>Serratia marcescens</i> , <i>Providencia</i> ,	Active at achievable concentrations [2]	Does not inhibit many strains at clinically achievable concentrations [2]	Information not specified	dCTX has poor activity against some Gram-

Pathogen Group	Specific Pathogens	Cefotaxime Activity (MIC)	Desacetylcefotaxime (dCTX) Activity (MIC)	Combined CTX/dCTX Activity	Key Findings
	<i>Pseudomonas aeruginosa</i> [2]				negative genera on its own [2].
Gram-positive Bacteria	<i>Staphylococci</i> (except MRSA) [2]	MIC ₉₀ ~2 mg/ml [2]	Information not specified	Information not specified	Cefotaxime is active, but specific quantitative data for dCTX is lacking.
	<i>Streptococci</i> (e.g., <i>S. pneumoniae</i> , <i>S. pyogenes</i>) [2]	Highly active (MIC ₉₀ ≤0.032 mg/ml) [2]	Information not specified	Information not specified	Cefotaxime is highly active, but specific quantitative data for dCTX is lacking.


Experimental Data and Synergy

The synergistic interaction between cefotaxime and **desacetylcefotaxime** is a key finding in microbiological research.

- **Synergy with Cefotaxime:** The combination of cefotaxime and **desacetylcefotaxime** acts synergistically against many Gram-negative bacteria [2]. This means the combined effect is greater than the sum of their individual effects. One study against 320 Gram-negative clinical isolates found that for organisms like *E. coli* and *Klebsiella*, the combination required less than half the concentration of cefotaxime alone to inhibit 90% of the bacterial strains (MIC₉₀) [1].
- **Synergy with Aminoglycosides:** Research also shows that the cefotaxime/**desacetylcefotaxime** combination can interact synergistically with aminoglycosides like tobramycin and gentamicin. One

study reported synergy (a fourfold or greater decrease in MIC) against **55% of isolates** with tobramycin and **45% with gentamicin** [3].

The following diagram illustrates the experimental workflow commonly used to generate the data on antimicrobial activity and synergy, as described in the search results [1] [3].



Click to download full resolution via product page

Underlying Mechanisms

The differences in activity between cefotaxime and its metabolite, as well as the challenges in treating Gram-negative bacteria, can be understood by examining their mechanisms of action and bacterial structures.

- **Mechanism of Action:** Both cefotaxime and **desacetylcefotaxime** are bactericidal agents that inhibit bacterial cell wall synthesis by binding to specific **Penicillin-Binding Proteins (PBPs)**, such as PBP 1a, 1b, and 3 in *E. coli*. Although the metabolite has a weaker affinity for these PBPs, this difference in binding capability contributes to the observed synergy when both are present [2].
- **Gram-negative Barrier:** The superior defense of Gram-negative bacteria lies in their **outer membrane (OM)**. This membrane, containing lipopolysaccharides (LPS) and porin channels, acts as a formidable barrier to many antibiotics [4]. The following diagram contrasts the key structural differences that influence antibiotic susceptibility.

Research Implications and Gaps

For researchers, the data highlights several key points:

- The **synergistic effect of the cefotaxime/desacetylcefotaxime combination** is a critical factor in the in vivo efficacy of cefotaxime therapy, especially against Gram-negative infections [1] [2].
- There is a noted **lack of detailed quantitative MIC data for desacetylcefotaxime against Gram-positive pathogens**. Future studies focusing on this area would provide a more complete comparative picture.
- The complex cell envelope of Gram-negative bacteria remains a major challenge in antibiotic development, explaining why many compounds active against Gram-positive bacteria show poor activity against Gram-negatives [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. of in Vitro Comparison of Cefotaxime and... Activity [link.springer.com]
2. Cefotaxime: Antimicrobial Activity , Susceptibility, Administration and... [chemicalbook.com]
3. Activity of cefotaxime/desacetylcefotaxime with two ... [vivo.weill.cornell.edu]
4. Tackling the outer membrane: facilitating compound entry ... [nature.com]

To cite this document: Smolecule. [desacetylcefotaxime activity comparison Gram-positive Gram-negative pathogens]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b525685#desacetylcefotaxime-activity-comparison-gram-positive-gram-negative-pathogens>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com